N-(5-acetamido-2-methoxyphenyl)-2-(1-benzyl-1H-indol-3-yl)acetamide
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Description
N-(5-acetamido-2-methoxyphenyl)-2-(1-benzyl-1H-indol-3-yl)acetamide, commonly known as AMPI, is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer treatment.
Scientific Research Applications
Catalytic Hydrogenation and Synthesis
The synthesis of similar compounds, like N-(3-Amino-4-methoxyphenyl)acetamide, has been explored for applications in producing azo disperse dyes, highlighting the importance of efficient synthetic routes in chemical manufacturing. The development of novel catalysts for hydrogenation reactions indicates a focus on greener synthesis methods for related acetamides (Zhang Qun-feng, 2008).
Soil Adsorption and Mobility
Research on the adsorption, mobility, and efficacy of related chloroacetamide herbicides like alachlor and metolachlor in soil showcases the environmental impact and behavior of these compounds. Understanding these properties is crucial for assessing environmental risks and developing safer agricultural chemicals (C. J. Peter & J. Weber, 1985).
Neurochemical and Pharmacological Characterization
Compounds like S32212, with a similar complex structure involving indole and acetamide functionalities, have been characterized for their potential antidepressant effects, suggesting that compounds with these functional groups could be explored for neuropharmacological applications (A. Dekeyne et al., 2012).
Anticonvulsant Activities
The structure-activity relationship and anticonvulsant activities of compounds like 2-acetamido-N-benzyl-2-(methoxyamino)acetamides have been studied, indicating the therapeutic potential of acetamide derivatives in treating seizures and other neurological disorders (A. Camerman et al., 2005).
Chemoselective Acetylation
The chemoselective acetylation of N-(2-hydroxyphenyl)acetamide, an intermediate in antimalarial drug synthesis, underscores the significance of specific chemical modifications in drug development and synthesis optimization (Deepali B Magadum & G. Yadav, 2018).
properties
IUPAC Name |
N-(5-acetamido-2-methoxyphenyl)-2-(1-benzylindol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3O3/c1-18(30)27-21-12-13-25(32-2)23(15-21)28-26(31)14-20-17-29(16-19-8-4-3-5-9-19)24-11-7-6-10-22(20)24/h3-13,15,17H,14,16H2,1-2H3,(H,27,30)(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNVCPDBQBRUKEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1)OC)NC(=O)CC2=CN(C3=CC=CC=C32)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-acetamido-2-methoxyphenyl)-2-(1-benzyl-1H-indol-3-yl)acetamide |
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